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Compound of Interest

Compound Name: Nanchangmycin

Cat. No.: B609417

Introduction

Nanchangmycin is a polyether ionophore antibiotic produced by the bacterium Streptomyces
nanchangensis. Initially recognized for its insecticidal and antibacterial activities, particularly
against Gram-positive bacteria, recent research has highlighted its potent broad-spectrum
antiviral properties. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological activities of Nanchangmycin, along with
detailed experimental protocols for its evaluation. This document is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties

Nanchangmycin is a complex polyether antibiotic. Its chemical structure is characterized by a
series of cyclic ether rings and a carboxylic acid group, which are crucial for its ionophoric
activity.

Table 1: Physicochemical Properties of Nanchangmycin
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Property Value Reference

Chemical Formula C47H77Na0O14 [1112]

Molecular Weight 889.1 g/mol [1][2]

CAS Number 65101-87-3 [1]

Appearance White to off-white solid

Solubility Soluble in DMSO, ethanol, and o
methanol

Melting Point Data not available

Optical Rotation Data not available

Biological Properties and Mechanism of Action

Nanchangmycin exhibits a range of biological activities, including antibacterial, antiviral, and
insecticidal properties. Its primary mechanism of action is believed to be its function as an
ionophore, disrupting ion gradients across cellular membranes. This disruption of ion
homeostasis can lead to a cascade of downstream effects, ultimately inhibiting cellular
processes in target organisms.

As an ionophore, Nanchangmycin can form lipid-soluble complexes with cations and transport
them across biological membranes, dissipating the electrochemical gradients that are essential
for cellular function. This activity is the basis for its antibacterial and potential anticancer
effects. In the context of its antiviral activity, particularly against the Zika virus,
Nanchangmycin has been shown to inhibit viral entry into host cells.

Signaling Pathway of lonophore-Mediated Disruption
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Prepare serial dilutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609417#chemical-structure-and-properties-of-
nanchangmycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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